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Compound of Interest

Compound Name: Benzoximate

CAS No.: 29356-13-6

Cat. No.: B1239414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Benzoximate, a nonsystemic acaricide. The information is intended to support research,

development, and formulation activities by providing key physicochemical data and

standardized experimental protocols.

Benzoximate: Core Properties
Benzoximate is a white crystalline solid used to control mites on various crops. A thorough

understanding of its solubility and stability is crucial for developing effective formulations,

ensuring storage stability, and assessing its environmental fate.

Solubility of Benzoximate
The solubility of a compound is a fundamental property that influences its bioavailability,

formulation design, and environmental distribution.

Quantitative Solubility Data
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The solubility of Benzoximate has been determined in a range of aqueous and organic

solvents. The data presented below was determined at 20°C unless otherwise specified.

Solvent Solubility (g/L) Temperature (°C)

Water 0.03026 Not Specified

Benzene 650 20

Dimethylformamide 1460 20

Xylene 710 (1296) 20

Ethanol 70 (93) 20

Hexane 8 20

Acetone 980 (1440) 20

Dimethyl Sulfoxide (DMSO) Slightly Soluble Not Specified

Methanol Slightly Soluble Not Specified

Experimental Protocol for Determining Water Solubility
(Based on OECD Guideline 105)
The determination of water solubility is critical for regulatory submissions and environmental

risk assessment. The OECD Guideline for the Testing of Chemicals, Section 1, No. 105, "Water

Solubility," provides a standardized methodology.

The water solubility is determined by the flask method or the column elution method. The

choice of method depends on the expected solubility of the substance. Given Benzoximate's

low aqueous solubility, the column elution method is often suitable.
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Workflow for Water Solubility Determination (OECD 105)

Preparation

Equilibration

Analysis

Result

Prepare pure test substance

Prepare column with inert support material coated with test substance

Prepare saturated water by passing it through the column

Equilibrate the system at a constant temperature (e.g., 20°C)

Collect fractions of the eluate

Determine the concentration of Benzoximate in each fraction using a validated analytical method (e.g., HPLC)

Check for a concentration plateau over several consecutive fractions

Calculate the mean concentration of the plateau fractions to determine water solubility

Click to download full resolution via product page

Caption: Workflow for Water Solubility Determination.
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Stability of Benzoximate
The stability of an active pharmaceutical ingredient or a pesticide is a critical quality attribute

that can be affected by various environmental factors.

General Stability Profile
pH Stability: Benzoximate is reported to be stable in acidic conditions but is susceptible to

decomposition in strongly alkaline media.

Thermal Stability: Decomposition or isomerization of Benzoximate is reported to occur at

approximately 80°C.

Aqueous Hydrolysis: At 20°C and pH 7, Benzoximate is considered stable. However,

detailed kinetic data across a range of pH values is not readily available in the public

domain.

Photostability: Specific data on the photolytic degradation of Benzoximate, such as its

quantum yield and degradation half-life under defined light conditions, is not extensively

documented.

Experimental Protocols for Stability Testing
Standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD) and the U.S. Environmental Protection Agency (EPA) provide robust frameworks for

evaluating the stability of chemical substances.

This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at

different pH values.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1239414/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-benzoximate
https://www.benchchem.com/product/b1239414/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-benzoximate
https://www.benchchem.com/product/b1239414/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-benzoximate
https://www.benchchem.com/product/b1239414/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-benzoximate
https://www.benchchem.com/product/b1239414/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-benzoximate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Hydrolysis Study (OECD 111)

Experimental Setup

Sampling and Analysis

Data Analysis

Prepare sterile aqueous buffer solutions at pH 4, 7, and 9

Add Benzoximate to buffer solutions at a known concentration

Incubate samples in the dark at a constant temperature (e.g., 50°C for preliminary test)

Withdraw samples at predetermined time intervals

Analyze samples for the concentration of Benzoximate and potential degradation products using a stability-indicating analytical method (e.g., HPLC)

Plot concentration of Benzoximate versus time for each pH

Determine the order of the reaction and calculate the hydrolysis rate constant (k)

Calculate the half-life (DT50) for each pH

Click to download full resolution via product page

Caption: Workflow for Hydrolysis Study.
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This guideline describes a tiered approach to determine the potential for direct photolysis of a

chemical in water.

Workflow for Phototransformation Study (OECD 316)

Tier 1: Screening

Tier 2: Experimental Study

Data Analysis

Measure the UV-Vis absorption spectrum of Benzoximate

Estimate the maximum possible direct photolysis rate constant using screening models

Prepare an aqueous solution of Benzoximate

If significant photolysis is predicted

Irradiate the solution with a light source simulating sunlight Maintain a dark control sample

Analyze samples from both irradiated and dark control groups over time

Determine the first-order rate constant for phototransformation

Calculate the environmental half-life Identify major transformation products
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Click to download full resolution via product page

Caption: Workflow for Phototransformation Study.

Conclusion
This technical guide summarizes the available public data on the solubility and stability of

Benzoximate and provides standardized experimental protocols for the generation of such

data. While the solubility of Benzoximate in various solvents is well-documented, detailed

quantitative data on its stability, particularly concerning hydrolysis and photolysis kinetics, is

limited. The provided experimental workflows, based on internationally recognized guidelines,

offer a robust framework for researchers and drug development professionals to generate the

necessary data for formulation development, stability assessment, and regulatory submissions.

The generation of more comprehensive stability data for Benzoximate is a key area for future

research to fully characterize its behavior and potential environmental impact.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Solubility and
Stability of Benzoximate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239414/docs#an-in-depth-technical-guide-to-the-
solubility-and-stability-of-benzoximate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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